Cas no 1784176-25-5 (2-BroMo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 2-BroMo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1784176-25-5
• MF: C₆H₃BrClN₃
• MW: 232.46
• CID: 5307668
• PubChem ID: 83895304
• Update Time: 2026-03-10

2-BroMo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-BroMo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridine, 2-bromo-8-chloro-
• SY331360
• G10697
• 1784176-25-5
• MFCD28154600

• Inchi： 1S/C6H3BrClN3/c7-6-9-5-4(8)2-1-3-11(5)10-6/h1-3H
• InChI Key： CQJRTZCZDYDQPO-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=NN1C=CC=C2Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-BroMo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine

2-Bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine: A Comprehensive Overview

2-Bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their versatile applications in drug design and advanced materials. The CAS No. 1784176-25-5 uniquely identifies this compound in chemical databases worldwide.

The molecular structure of 2-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine consists of a pyridine ring fused with a [1,2,4]triazole ring system. The presence of bromine and chlorine substituents at the 2 and 8 positions respectively introduces significant electronic and steric effects. These substituents not only influence the compound's chemical reactivity but also play a crucial role in its potential applications. Recent studies have highlighted the importance of halogen substitution in enhancing the bioavailability and stability of heterocyclic compounds.

One of the most promising applications of 2-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex heterocycles with potential pharmacological activities. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited to develop novel anti-inflammatory agents.

In addition to its role in drug discovery, 2-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine has shown potential in materials science. Recent advancements have explored its use as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties like high surface area and tunable porosity, making them ideal candidates for gas storage and catalysis.

The synthesis of 2-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of an appropriate triazole derivative with halogenating agents under specific conditions. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity.

From an environmental perspective, understanding the degradation pathways of 2-bromo-8-chloro-[1,2,4]triazolo[1,a-a]pyridine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolytic degradation under certain conditions, releasing less harmful byproducts. This information is vital for ensuring sustainable practices in its production and application.

In conclusion, 2-bromo-8-chloro-[1,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,triazo,l,puridine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, 2-bromo-8-chloro-[l,tetrazaolotriazolopyridine] is poised to play an increasingly important role in both academic and industrial settings.